Cas no 2580186-30-5 (Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate)

• Product Name: Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate
• CAS No: 2580186-30-5
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 5658144
• PubChem ID: 165888143
• Update Time: 2025-05-20

Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2580186-30-5
• tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate
• EN300-27727272
• Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate

• Inchi： 1S/C11H14FNO3/c1-11(2,3)16-10(15)7-4-6(13)5-8(14)9(7)12/h4-5,14H,13H2,1-3H3
• InChI Key： HRRYDLGQCDCCQA-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C(=O)OC(C)(C)C)N)O

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate

Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate: A Comprehensive Overview

The compound Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate (CAS No: 2580186-30-5) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which includes a tert-butyl ester group attached to a benzoate ring containing amino, fluoro, and hydroxy substituents. The presence of these functional groups imparts the compound with diverse chemical properties, making it a valuable intermediate in various synthetic processes.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency and yield. These methods not only reduce reaction time but also minimize the environmental footprint, aligning with the principles of green chemistry.

The pharmacological properties of Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate have been extensively studied in recent years. Studies indicate that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer therapy.

In the agrochemical sector, Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate has shown potential as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation has been a focal point of recent research. Furthermore, its compatibility with modern agricultural practices has been evaluated, highlighting its potential as an eco-friendly alternative to conventional pesticides.

Material scientists have also taken interest in Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate due to its unique optical and electronic properties. The compound has been investigated as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable crystalline structures under various conditions has been a subject of recent studies.

From an environmental perspective, the biodegradation and toxicity profiles of Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate have been thoroughly assessed. Research indicates that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting its potential for safe use in industrial applications.

In conclusion, Tert-butyl 5-amino-2-fluoro-3-hydroxybenzoate (CAS No: 2580186-30-5) stands out as a multifaceted compound with applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemical innovation.